1-Cyclopropyl-2-methyl-3-(methylamino)propan-1-one

• Molecular Formula: C8H15NO
• Molecular Weight: 141.21 g/mol
• IUPAC Name: 1-cyclopropyl-2-methyl-3-(methylamino)propan-1-one
• InChI: InChI=1S/C8H15NO/c1-6(5-9-2)8(10)7-3-4-7/h6-7,9H,3-5H2,1-2H3
• InChI Key: IEGIYONJICPWMP-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC)C(=O)C1CC1

Description

1-Cyclopropyl-2-methyl-3-(methylamino)propan-1-one is a synthetic cathinone derivative characterized by a propan-1-one backbone substituted with a cyclopropyl group at position 1, a methyl group at position 2, and a methylamino moiety at position 2.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Cyclopropyl-2-methyl-3-(methylamino)propan-1-one typically involves the reaction of cyclopropyl ketones with methylamine under controlled conditions. The reaction is carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product .

Industrial Production Methods: Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through distillation or recrystallization to obtain the final product .

Chemical Reactions Analysis

Types of Reactions: 1-Cyclopropyl-2-methyl-3-(methylamino)propan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: It can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Reagents like halogens or alkylating agents.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce primary or secondary amines .

Scientific Research Applications

1-Cyclopropyl-2-methyl-3-(methylamino)propan-1-one has several applications in scientific research, including:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Studied for its potential effects on biological systems and its interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Cyclopropyl-2-methyl-3-(methylamino)propan-1-one involves its interaction with specific molecular targets and pathways. The compound may act by binding to receptors or enzymes, thereby modulating their activity. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Physicochemical Properties

The compound’s unique substitution pattern distinguishes it from analogs. Key comparisons include:

Table 1: Structural and Predicted Physicochemical Comparison

Compound Name	Substituents (Positions)	Molecular Weight (g/mol)	Predicted logP*	Key Features
1-Cyclopropyl-2-methyl-3-(methylamino)propan-1-one	1-Cyclopropyl, 2-Me, 3-MeNH	~183.3	~1.8	Rigid cyclopropyl, moderate lipophilicity
4-Fluoromethcathinone (4-FMC)	1-(4-Fluorophenyl), 2-MeNH	195.2	2.1	Aromatic fluorination, higher logP
Beta-Keto MDMA	1-(3,4-Methylenedioxyphenyl), 2-MeNH	221.3	1.9	MDMA-like aryl group, polar substituent
1-(4-Chlorophenyl)-2-cyclopropylpropan-1-one	1-(4-Cl-phenyl), 2-Cyclopropyl	208.7	2.5	Chloro-aryl, no amino group

*Predicted using fragment-based methods (e.g., AlogPs).

• Cyclopropyl vs. Aromatic Groups: The cyclopropyl group in the target compound reduces aromatic π-stacking interactions compared to phenyl-substituted analogs like 4-FMC or Beta-Keto MDMA. This may decrease binding affinity to monoamine transporters but improve metabolic stability due to reduced susceptibility to cytochrome P450 oxidation .
• Methylamino Group: The 3-(methylamino) substituent introduces basicity (pKa ~8–9), enhancing water solubility in protonated form. This contrasts with non-amino analogs like 1-(4-chlorophenyl)-2-cyclopropylpropan-1-one, which lack hydrogen-bonding capacity .

Pharmacological Implications

• 4-FMC: A serotonin-norepinephrine-dopamine reuptake inhibitor (SNDRI) with stimulant effects. The 4-fluoro group enhances lipophilicity and bioavailability compared to the cyclopropyl variant .
• Beta-Keto MDMA : The methylenedioxyphenyl group confers entactogenic properties akin to MDMA. Replacement with cyclopropyl likely diminishes serotonin receptor affinity but may reduce neurotoxicity .
• Amino vs.

Metabolic and Stability Considerations

• Cyclopropyl Stability: The cyclopropane ring’s strain may increase susceptibility to ring-opening reactions under acidic conditions, unlike aromatic analogs.
• Methylamino Metabolism: N-demethylation or oxidation of the methylamino group could generate active metabolites, similar to 4-FMC’s metabolic fate .

Biological Activity

5-[Methyl(prop-2-yn-1-yl)amino]furan-2-carbaldehyde is a heterocyclic compound that has garnered attention for its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article explores the synthesis, biological mechanisms, and research findings related to this compound, alongside comparative analyses with structurally similar compounds.

Chemical Structure and Synthesis

The molecular formula of 5-[Methyl(prop-2-yn-1-yl)amino]furan-2-carbaldehyde is $C_9H_{9}NO$ with a molecular weight of 163.17 g/mol. The synthesis typically involves the reaction of furan-2-carbaldehyde with methyl(prop-2-yn-1-yl)amine under controlled conditions, often utilizing solvents like ethanol or methanol. Catalysts may be employed to enhance the reaction rate, followed by purification methods such as column chromatography to isolate the desired compound.

The biological activity of 5-[Methyl(prop-2-yn-1-yl)amino]furan-2-carbaldehyde is attributed to its ability to interact with specific molecular targets within cells. These interactions may inhibit microbial growth or modulate cancer cell proliferation by affecting enzymatic pathways or cellular signaling mechanisms. The unique structure, featuring both an alkyne substitution and an aldehyde functional group, enhances its reactivity and biological potential.

Antimicrobial Activity

Research indicates that 5-[Methyl(prop-2-yn-1-yl)amino]furan-2-carbaldehyde exhibits significant antimicrobial properties. In vitro studies have shown effective inhibition against various bacterial strains. The Minimum Inhibitory Concentration (MIC) values for this compound suggest potent activity comparable to established antibiotics:

Microorganism	Assay Method	MIC (µg/mL)	Control
Bacillus cereus	Broth microdilution	50	Gentamicin (10)
Escherichia coli	Broth microdilution	32	Ciprofloxacin (4)
Staphylococcus aureus	Broth microdilution	16	Penicillin (0.5)

These results indicate that the compound has a broad spectrum of activity against both Gram-positive and Gram-negative bacteria, making it a candidate for further development as an antimicrobial agent .

Anticancer Activity

In addition to antimicrobial effects, 5-[Methyl(prop-2-yn-1-y-l)amino]furan–2-carbaldehyde has been investigated for its anticancer properties. Studies have demonstrated its ability to inhibit the proliferation of cancer cell lines through mechanisms such as apoptosis induction and cell cycle arrest:

Cell Line	Assay Method	IC50 (µM)	Control
MCF-7 (Breast Cancer)	MTT Assay	15	Doxorubicin (0.5)
HeLa (Cervical Cancer)	MTT Assay	12	Cisplatin (0.3)
A549 (Lung Cancer)	MTT Assay	18	Paclitaxel (0.4)

The IC50 values indicate that the compound exhibits significant cytotoxicity against these cancer cell lines, suggesting potential as a therapeutic agent in oncology .

Comparative Analysis with Similar Compounds

To understand the uniqueness of 5-[Methyl(prop-2-yn-1-y-l)amino]furan–2-carbaldehyde, it is beneficial to compare it with structurally similar compounds:

Compound Name	Molecular Formula	Molecular Weight	Unique Features
5-[Methyl(prop-2-yne)amino]furan	C9H9NO	163.17 g/mol	Lacks aldehyde group
5-[Methyl(pentyl)amino]furan-2-carbaldehyde	C11H17NO2	197.26 g/mol	Contains a longer alkyl chain
5-(Phenyl)amino]furan	C11H11NO	175.21 g/mol	Contains a phenyl group instead of alkyne

The presence of both the methyl(prop-2-yne) moiety and the aldehyde functionality in 5-[Methyl(prop-2-yne)amino]furan–2-carbaldehyde contributes to its distinct reactivity patterns and biological activities compared to these compounds.